Cas no 1368503-52-9 ((7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol)

• Product Name: (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol
• CAS No: 1368503-52-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD21877081
• CID: 5685184
• PubChem ID: 82277393
• Update Time: 2025-07-02

(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol
• 1368503-52-9
• EN300-24210580
• 1H-Indole-3-methanol, 7-ethyl-2,3-dihydro-

• MDL： MFCD21877081
• Inchi： 1S/C11H15NO/c1-2-8-4-3-5-10-9(7-13)6-12-11(8)10/h3-5,9,12-13H,2,6-7H2,1H3
• InChI Key： XGZSVPAAGAWCTR-UHFFFAOYSA-N
• SMILES： OCC1CNC2C(=CC=CC1=2)CC

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±31.0 °C(Predicted)
• pka: 14.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol

Chemical Profile of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol (CAS No. 1368503-52-9)

(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol, identified by the CAS number 1368503-52-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its indole core structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of an ethyl group at the 7-position and a hydroxymethyl group at the 3-position contributes to its unique chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its prevalence in natural products. Compounds containing the indole scaffold have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol enhances its interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on modulating biological pathways using indole derivatives. The hydroxymethyl group at the 3-position of the indole ring provides a versatile handle for chemical modifications, allowing researchers to explore diverse structural analogs. This flexibility has enabled the synthesis of numerous derivatives with enhanced pharmacological activity. For instance, studies have shown that modifications at this position can significantly influence the binding affinity and selectivity of indole-based compounds towards specific enzymes and receptors.

One of the most compelling aspects of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol is its potential as a precursor for more complex molecules. Its structural framework can be further functionalized to create novel scaffolds with tailored biological activities. This has led to several innovative approaches in drug design, particularly in the development of small-molecule inhibitors targeting key therapeutic pathways. Researchers have leveraged this compound to explore new mechanisms of action for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of an indole derivative followed by selective functionalization at the 7-position and 3-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the advancements in synthetic methodologies that are shaping contemporary drug discovery.

Recent studies have begun to unravel the mechanistic insights into how (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol interacts with biological targets. Preclinical investigations have revealed that this compound exhibits promising activity against certain enzymes implicated in disease pathogenesis. For example, it has been shown to modulate the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism and detoxification. Such findings underscore the compound's potential as a lead molecule for developing drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in exploring derivatives of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol. Several companies are now engaged in optimizing this scaffold through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with enhanced potency and reduced side effects. This collaborative effort between academia and industry promises to accelerate the development of new therapeutic agents based on indole chemistry.

The versatility of (7-ethyl-2,3-dihydro-1H-indol-3-ylmethanol

In conclusion, (7-Ethyl)-2,3-dihydroindol-(1R*,2S*,5R*)-(4S*,5S*)]-methanol (CAS No: 1368503529)